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Compound of Interest

Compound Name: Indoxyl acetate

Cat. No.: B016902

An In-depth Technical Guide to the Safe Handling of Indoxyl Acetate Powder
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Indoxyl acetate
powder, a chemical compound frequently utilized in biochemical and microbiological research.
Adherence to these guidelines is crucial to ensure the safety of laboratory personnel and the
integrity of experimental outcomes.

Hazard Identification and Classification

Indoxyl acetate is classified as a hazardous substance. The primary routes of exposure are
inhalation, ingestion, and skin or eye contact.

GHS Hazard Statements:

H302: Harmful if swallowed[1][2][3]

H315: Causes skin irritation[1][2][3][4]

H319: Causes serious eye irritation[1][2][3][4]

H335: May cause respiratory irritation[1][2][3][4]

Signal Word: Warning[1][2]
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Physical and Chemical Properties

A summary of the key physical and chemical properties of Indoxyl acetate is provided in the

table below.
Property Value Source
Appearance White to off-white crystalline o

powder

Molecular Formula C10HoNO:2 [31[5]
Molecular Weight 175.18 g/mol [3]
Melting Point 128-130 °C (lit.)
Boiling Point 111 °C/ 1.5 mmHg (lit.) [1]
Flash Point 6 °C (lit.) [1]

Sparingly soluble in water.
B Soluble in ethanol, chloroform,
Solubility _ [4]16]
dichloromethane, and

methanol.

Density 1.255 g/cm3 [1]

Toxicological Data

The toxicological properties of Indoxyl acetate have not been fully investigated. The available
quantitative data is summarized below.

Route of Exposure  Species Value Source

Intraperitoneal Mouse LD50: 600 mg/kg [3]
Acute toxicity -

Oral - [1]
Category 4

Safe Handling and Storage Protocols
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Proper handling and storage are paramount to minimizing risks associated with Indoxyl

acetate.

Engineering Controls and Personal Protective

Equipment (PPE)

A risk assessment should be conducted to determine the appropriate controls and PPE.

Control Measure

Specification

Source

Ventilation

Handle in a well-ventilated
place. Use only outdoors or in

a well-ventilated area.

[1]14]

Eye Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US).

[1]14]

Hand Protection

Wear compatible chemical-
resistant gloves. Gloves must

be inspected prior to use.

[11(21(4]

Skin and Body Protection

Wear fire/flame resistant and
impervious clothing. Long-
sleeved clothing is

recommended.

[1]5]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use
a full-face respirator or a dust
mask type N95 (US).

Handling Procedures

» Avoid formation of dust and aerosols.[1][4]

» Avoid contact with skin, eyes, and clothing.[2][4]
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Do not breathe dust, fume, gas, mist, vapors, or spray.[1][4]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

Wash hands thoroughly after handling.[1][4]

Do not eat, drink, or smoke when using this product.[2]

Storage Conditions

 Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][4]

Recommended storage temperature is 2-8°C.[7]

Store locked up.[1][4]

Protect from light, as the substance is light-sensitive.[4][8]

Store apart from incompatible materials such as oxidizing agents.[4][5]

Emergency Procedures
First-Aid Measures

The following table outlines the recommended first-aid procedures in case of exposure.
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Exposure Route First-Aid Protocol Source

Move the victim into fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [1112114]
artificial respiration and consult

a doctor immediately.

Take off contaminated clothing
immediately. Wash off with

Skin Contact soap and plenty of water. If [1112]14]
skin irritation occurs, get

medical advice/attention.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact ] o [1112]14]
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

Rinse mouth with water. Do not
) induce vomiting. Call a doctor
Ingestion _ [1][2]
or Poison Control Center

immediately.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

[4][5]

e Hazardous Combustion Products: Carbon monoxide (CO), Carbon dioxide (CO2), and
Nitrogen oxides (NOXx).[4][5]

» Protective Equipment: Wear a self-contained breathing apparatus and chemical protective
clothing.[1][2][4]

Accidental Release Measures
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» Personal Precautions: Avoid dust formation and contact with the substance. Use personal
protective equipment. Ensure adequate ventilation. Remove all sources of ignition.[1][4][5]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[1][4]

o Containment and Cleanup: Collect and arrange for disposal. Keep in suitable, closed
containers. Use spark-proof tools and explosion-proof equipment.[1][4]

Disposal Considerations

o The material can be disposed of by a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[1]

« Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]
» Do not discharge to sewer systems.[1]

o Contaminated packaging should be triple-rinsed and offered for recycling or reconditioning.

[1]

Visual Workflow and Decision-Making Diagrams

The following diagrams, generated using Graphviz, illustrate key safety and handling workflows
for Indoxyl acetate powder.
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Figure 1: Safe Handling Workflow for Indoxyl Acetate Powder.
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Figure 2: Experimental Workflow for Spill Cleanup.
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Figure 3: First-Aid Decision Tree for Exposure Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safety and handling precautions for Indoxyl acetate
powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016902#safety-and-handling-precautions-for-indoxyl-
acetate-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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